![molecular formula C10H10N4S B112463 Bis(5-Aminopyridin-2-yl)sulfane CAS No. 32605-02-0](/img/structure/B112463.png)
Bis(5-Aminopyridin-2-yl)sulfane
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Description
Bis(5-aminopyridin-2-yl)sulfane, also known as BAPS, is an organic compound composed of two 5-aminopyridin-2-yl groups and one sulfane group. It is a type of organosulfur compound and is widely used in various scientific applications. This compound is a colorless solid with a molecular weight of 166.25 g/mol and a melting point of 80-82°C. It is soluble in water, methanol, and ethanol.
Scientific Research Applications
Applications in Catalysis
Bis(5-Aminopyridin-2-yl)sulfane and related compounds have been utilized in various catalytic processes. For instance, copper(I)-catalyzed sulfur-bridged dimerization of imidazopyridines using isothiocyanate as the sulfur source has been reported. This method enables the synthesis of sulfur-bridged imidazopyridines, with thiourea being a key intermediate in the catalytic system (Tian et al., 2019).
Applications in Material Science
In the field of material science, compounds analogous to this compound have been synthesized and characterized for their unique properties. For instance, a series of cyclometalated iridium(III) complexes were reported, where changing the oxidation state of the sulfur atom in the ligands altered the emissive state from 3LC character to 3MLCT/3LLCT character, indicating potential applications in light-emitting devices (Brown et al., 2017).
Applications in Green Chemistry
In green chemistry, compounds related to this compound have been synthesized using eco-friendly methods. An efficient synthesis of bis(3-aryl-1,8-naphthyridin-2-yl)sulfanes under microwave and conventional conditions was reported, highlighting an eco-friendly approach with high yields and purity (Ravi et al., 2018).
Applications in Synthesis of Novel Compounds
Moreover, novel compounds with structures related to this compound have been synthesized for various applications. For instance, a series of bis(sulfanediyl)bis(tetrahydropyrimido[4,5-b]quinoline-4,6-diones) linked to different cores were prepared via multicomponent reactions, indicating the versatility of such sulfur-containing compounds in synthetic chemistry (Diab et al., 2021).
properties
IUPAC Name |
6-(5-aminopyridin-2-yl)sulfanylpyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4S/c11-7-1-3-9(13-5-7)15-10-4-2-8(12)6-14-10/h1-6H,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGESOZFMSBVCGU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)SC2=NC=C(C=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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